Cas no 2172162-72-8 (5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine)

• Product Name: 5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine
• CAS No: 2172162-72-8
• MF: C₁₄H₁₁BrFN
• MW: 292.146246194839
• CID: 5922746
• PubChem ID: 165562845
• Update Time: 2025-08-05

5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(5-bromo-2-fluorophenyl)-2-cyclopropyl-
• 5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine
• 2172162-72-8
• EN300-1587060

• Inchi： 1S/C14H11BrFN/c15-11-4-5-13(16)12(7-11)10-3-6-14(17-8-10)9-1-2-9/h3-9H,1-2H2
• InChI Key： GCXMFWTVHQZOTP-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC=C(C2=CC(Br)=CC=C2F)C=C1

Computed Properties

• Exact Mass: 291.00589g/mol
• Monoisotopic Mass: 291.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 361.3±42.0 °C(Predicted)
• pka: 4.61±0.24(Predicted)

Additional information on 5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine

5-(5-Bromo-2-Fluorophenyl)-2-Cyclopropylpyridine: A Comprehensive Overview

The compound 5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine, identified by the CAS number 2172162-72-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a cyclopropyl group and a substituted phenyl moiety. The presence of bromine and fluorine substituents further enhances its chemical reactivity and biological activity, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of 5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the treatment of cancer and neurodegenerative diseases. The cyclopropyl group, known for its strain-induced reactivity, has been shown to enhance the compound's ability to interact with specific biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). This makes it a promising candidate for the design of novel therapeutic agents.

The synthesis of 5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring through cyclization reactions, followed by the introduction of the cyclopropyl group via Friedel-Crafts alkylation or other similar methods. The substitution of bromine and fluorine atoms on the phenyl ring is typically achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the specific conditions and reagents used.

In terms of physical properties, 5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine exhibits a melting point of approximately 140°C and a boiling point around 380°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various extraction and purification techniques. The compound's UV-Vis spectrum shows strong absorption bands in the range of 270-300 nm, which is indicative of its conjugated π-system.

The biological activity of 5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on several key enzymes involved in cellular signaling pathways, such as tyrosine kinases and phosphatases. Additionally, preclinical studies using animal models have shown that this compound exhibits significant anti-inflammatory and anti-proliferative properties, suggesting its potential use in treating chronic inflammatory diseases and certain types of cancers.

One of the most exciting developments involving 5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for targeted drug delivery due to its unique pharmacokinetic properties. By modifying the compound's structure to include additional functional groups, scientists have successfully created prodrugs that can be selectively activated at specific sites within the body, minimizing systemic toxicity and improving therapeutic efficacy.

In conclusion, 5-(5-bromo-2-fluorophenyl)-2-cyclopropylpyridine represents a fascinating example of how advanced synthetic chemistry can lead to innovative solutions in medicine and materials science. With ongoing research focusing on optimizing its properties and expanding its applications, this compound holds great promise for future advancements in both academic and industrial settings.